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Compound of Interest

Compound Name: Oil blue N

CAS No.: 2646-15-3

Cat. No.: B1585557

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oil Blue N, also known by its synonym Solvent Blue 14 and Colour Index name C.I. 61555, is a

synthetic, oil-soluble dye belonging to the anthraquinone class of colorants.[1][2][3] Its chemical

structure, 1,4-bis(isopentylamino)anthracene-9,10-dione, imparts a distinct greenish-blue hue

and renders it soluble in a variety of organic solvents.[3] This property makes it a valuable

agent in numerous industrial and scientific applications, including as a colorant for oils, waxes,

and plastics, and notably as a histological stain for lipids in biological research.[1][3] This

technical guide provides a comprehensive overview of the chemical properties of Oil Blue N,

including detailed quantitative data, experimental protocols for its characterization, and an

illustration of its chemical synthesis.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Oil Blue N are summarized in the

tables below. This data is essential for its handling, application, and for predicting its behavior

in various chemical environments.
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Table 1: General Chemical Properties of Oil Blue N
Property Value Reference(s)

Chemical Name

1,4-

bis(isopentylamino)anthracene

-9,10-dione

[3]

Synonyms Solvent Blue 14, C.I. 61555 [1][2][3]

CAS Number 2646-15-3 [1]

Molecular Formula C₂₄H₃₀N₂O₂ [1]

Molecular Weight 378.51 g/mol [1]

Appearance Dark violet-maroon powder [3]

Table 2: Physicochemical Properties of Oil Blue N
Property Value Notes Reference(s)

Melting Point 112-114 °C [3]

Boiling Point Not available

Data for the related

compound Solvent

Blue 35 (C₂₂H₂₆N₂O₂)

is 568.7 °C

(Predicted).

[4]

Density Not available

Data for the related

compound Solvent

Blue 35 is 1.179 g/cm³

(Predicted).

[4]

λmax (in acetone)
596 nm, 644 nm

(secondary peak)

The primary

absorption maximum

indicates its

characteristic blue

color.

[3]

λmax (in DCM) Not available
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Table 3: Solubility Profile of Oil Blue N
The solubility of Oil Blue N is a critical parameter for its application. It is generally

characterized by its high solubility in nonpolar organic solvents and insolubility in water.

Solvent Solubility Notes Reference(s)

Water Insoluble [3]

Acetone

Soluble (1% solution

results in a turbid,

blue to very deep blue

solution)

[3]

Toluene Soluble [3]

Butyl acetate Soluble [3]

Ethanol Slightly soluble [3]

Cellosolve Soluble [3]

Synthesis of Oil Blue N
Oil Blue N is synthesized via a condensation reaction between 1,4-dihydroxyanthracene-9,10-

dione (Quinizarin) and 3-methylbutan-1-amine (isoamylamine).[3] This reaction is characteristic

of the synthesis of many anthraquinone dyes, where the hydroxyl groups of the anthraquinone

core are displaced by amino groups.

Caption: Synthesis of Oil Blue N via condensation.

Experimental Protocols
The following sections detail generalized experimental procedures for the determination of key

chemical properties of Oil Blue N. These protocols are intended as a guide and may require

optimization based on available instrumentation and specific research requirements.

Determination of Melting Point
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The melting point of Oil Blue N can be determined using a standard capillary melting point

apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered Oil Blue N is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range represents the melting point.

Replicate Measurements: The procedure should be repeated at least twice, and the average

of the consistent readings should be reported.

Determination of Solubility
A gravimetric method can be employed to quantitatively determine the solubility of Oil Blue N
in various organic solvents.

Methodology:

Preparation of Saturated Solution: An excess amount of Oil Blue N is added to a known

volume of the desired solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for an extended

period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

Separation of Undissolved Solid: The saturated solution is allowed to stand, and a known

volume of the clear supernatant is carefully withdrawn using a syringe fitted with a filter (e.g.,

0.45 µm) to remove any suspended particles.
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Solvent Evaporation: The withdrawn aliquot is placed in a pre-weighed container, and the

solvent is evaporated under a gentle stream of nitrogen or in a vacuum oven at a

temperature below the boiling point of the solvent and the melting point of the dye.

Mass Determination: The container with the dried residue is weighed, and the mass of the

dissolved Oil Blue N is determined by subtracting the initial weight of the container.

Calculation: The solubility is calculated and expressed in grams of solute per 100 mL of

solvent ( g/100 mL) at the specified temperature.

UV-Visible Spectroscopy
UV-Visible spectroscopy is used to determine the absorption spectrum and the wavelength of

maximum absorbance (λmax) of Oil Blue N.

Methodology:

Solvent Selection: A suitable solvent in which Oil Blue N is readily soluble and that is

transparent in the visible region of the electromagnetic spectrum (e.g., acetone, toluene) is

chosen.

Preparation of Stock Solution: A stock solution of Oil Blue N of a known concentration (e.g.,

10 mg/L) is prepared by accurately weighing the dye and dissolving it in a known volume of

the chosen solvent.

Preparation of Working Solutions: A series of dilutions are made from the stock solution to

obtain working solutions of lower concentrations.

Spectrophotometer Setup: The spectrophotometer is calibrated using the pure solvent as a

blank.

Spectral Scan: The absorbance of one of the working solutions is measured over a

wavelength range of approximately 400 nm to 800 nm to obtain the full absorption spectrum

and to identify the λmax.

Absorbance Measurement at λmax: The absorbance of all the working solutions is measured

at the determined λmax.
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Data Analysis: A calibration curve of absorbance versus concentration can be plotted to

verify Beer-Lambert's law for the dye in the chosen solvent.

Safety and Handling
Oil Blue N is classified as a chemical that can cause skin and serious eye irritation.[3]

Therefore, appropriate personal protective equipment, including safety glasses, gloves, and a

lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or under a fume hood. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
Oil Blue N possesses a well-defined set of chemical and physical properties that make it a

versatile dye for various applications. Its anthraquinone structure provides thermal and

chemical stability, while the isopentylamino substituents confer its characteristic color and

solubility in organic media. The experimental protocols outlined in this guide provide a

framework for the consistent and accurate characterization of this compound, which is crucial

for its effective use in research and development. Further investigation into its quantitative

solubility in a broader range of solvents and the determination of other physicochemical

parameters such as its boiling point and density would provide an even more complete

understanding of this important dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Oil Blue N]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585557/docs#an-in-depth-technical-guide-to-the-
chemical-properties-of-oil-blue-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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